Cas no 288251-86-5 (5-nitro-2-(1-piperazinyl)-Benzonitrile)
288251-86-5 structure
Product Name:5-nitro-2-(1-piperazinyl)-Benzonitrile
CAS No:288251-86-5
MF:C11H12N4O2
MW:232.23858165741
CID:1110377
PubChem ID:16768291
Update Time:2025-04-20
5-nitro-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2-(1-piperazinyl)-Benzonitrile
- 5-nitro-2-(piperazin-1-yl)benzonitrile
- 1-(2-cyano-4-nitrophenyl)piperazine
- 5-nitro-2-piperazinebenzonitrile
- 5-Nitro-2-piperazin-1-yl-benzonitrile
- 5-NITRO-2-PIPERAZIN-1-YLBENZONITRILE
- DTXSID601285601
- AKOS000124304
- LAZSCXFXUBMGGC-UHFFFAOYSA-N
- 5-Nitro-2-(1-piperazinyl)benzonitrile
- 288251-86-5
- SCHEMBL3656638
- GS1537
-
- Inchi: 1S/C11H12N4O2/c12-8-9-7-10(15(16)17)1-2-11(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
- InChI Key: LAZSCXFXUBMGGC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=C(C#N)C=1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 232.09600
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.88000
- LogP: 1.79308
5-nitro-2-(1-piperazinyl)-Benzonitrile Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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